(5-(Trifluoromethyl)pyrimidin-2-YL)methanamine
Overview
Description
“(5-(Trifluoromethyl)pyrimidin-2-YL)methanamine” is a chemical compound with the molecular formula C6H6F3N3 . It is also known as “[5-(trifluoromethyl)pyrimidin-2-yl]methanamine hydrochloride” with a CAS Number of 1780899-17-3 . The compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for “(5-(Trifluoromethyl)pyrimidin-2-YL)methanamine” is 1S/C6H6F3N3.ClH/c7-6(8,9)4-2-11-5(1-10)12-3-4;/h2-3H,1,10H2;1H . This indicates the specific arrangement of atoms in the molecule and their connectivity.Physical And Chemical Properties Analysis
“(5-(Trifluoromethyl)pyrimidin-2-YL)methanamine” has a molecular weight of 213.59 . It is a powder that is stored at room temperature .Scientific Research Applications
Bone Disorder Treatment
One of the significant applications is in the treatment of bone disorders. A compound with a 2-aminopyrimidine template, similar in structure to (5-(Trifluoromethyl)pyrimidin-2-yl)methanamine, was found to target the Wnt beta-catenin cellular messaging system, showing promising results in increasing trabecular bone formation rate in ovariectomized rats (Pelletier et al., 2009).
Synthesis of Biheterocycles
In another study, 5-Bromo-1,1,1-trifluoro-4-methoxypent-3-en-2-one, a compound structurally related to (5-(Trifluoromethyl)pyrimidin-2-yl)methanamine, was used as a precursor for synthesizing a new series of biheterocycles. These biheterocycles have potential applications in pharmaceuticals and agrochemicals (Aquino et al., 2017).
Pharmacological Applications
Another study focused on the regioselective synthesis of novel compounds, which included (5-(Trifluoromethyl)pyrimidin-2-yl)methanamine derivatives. These compounds were tested for their inhibitory activity against human acetylcholinesterase and butyrylcholinesterase, indicating potential pharmacological applications (Zanatta et al., 2020).
Anticancer Activity
New palladium and platinum complexes based on Schiff bases, including those derived from compounds structurally similar to (5-(Trifluoromethyl)pyrimidin-2-yl)methanamine, were synthesized and evaluated for their anticancer activity. They showed promising results against various human cancerous cell lines, highlighting the potential of these compounds in cancer treatment (Mbugua et al., 2020).
Antidepressant-like Activity
In the field of mental health, novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, similar in structure to the compound , were synthesized as serotonin 5-HT1A receptor-biased agonists. These compounds showed robust antidepressant-like activity, suggesting their potential use in treating depression (Sniecikowska et al., 2019).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
properties
IUPAC Name |
[5-(trifluoromethyl)pyrimidin-2-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F3N3/c7-6(8,9)4-2-11-5(1-10)12-3-4/h2-3H,1,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIGKBZPONVENGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=N1)CN)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6F3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40694922 |
Source
|
| Record name | 1-[5-(Trifluoromethyl)pyrimidin-2-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40694922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
944905-50-4 |
Source
|
| Record name | 1-[5-(Trifluoromethyl)pyrimidin-2-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40694922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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